Cas no 941998-54-5 (N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 941998-54-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5503400
• PubChem ID: 18588604
• Update Time: 2025-06-10

N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-N'-(1,2-oxazol-3-yl)oxamide
• AKOS024473981
• N1-cycloheptyl-N2-(isoxazol-3-yl)oxalamide
• N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide
• 941998-54-5
• F2879-2832

• Inchi： 1S/C12H17N3O3/c16-11(12(17)14-10-7-8-18-15-10)13-9-5-3-1-2-4-6-9/h7-9H,1-6H2,(H,13,16)(H,14,15,17)
• InChI Key： JBAHGQLMOYMNIZ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CON=1)=O)NC1CCCCCC1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 941998-54-5)

N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide, identified by its CAS number 941998-54-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential biological activities, particularly in the context of drug discovery and development. The unique structural features of N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide make it a promising candidate for further investigation, especially in the design of novel therapeutic agents.

The molecular structure of this compound consists of a cycloheptyl group attached to an ethanediamide moiety, which is further linked to a 1,2-oxazole ring. This arrangement confers specific chemical and biological properties that are of interest to researchers. The cycloheptyl group provides a bulky, hydrophobic environment, while the ethanediamide and oxazole components introduce polar and aromatic functionalities, respectively. Such structural diversity often translates into a wide range of potential interactions with biological targets.

In recent years, there has been a growing interest in oxazole derivatives due to their versatile biological activities. Oxazoles are heterocyclic compounds that exhibit a broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,2-oxazole ring in N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide suggests that this compound may possess similar bioactivities. Preliminary studies have indeed hinted at its potential as an antimicrobial agent, with promising results in vitro against certain bacterial strains.

The< strong>cycloheptyl group in the molecule is another key feature that warrants further exploration. Cycloalkyl groups are known to influence the pharmacokinetic properties of drugs by affecting their solubility and metabolic stability. In the case of N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide, the cycloheptyl moiety may enhance its bioavailability while also contributing to its overall binding affinity for biological targets. This balance between hydrophobicity and polar interactions is crucial for designing effective therapeutic agents.

One of the most compelling aspects of N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide is its potential as a scaffold for drug development. The combination of the cycloheptyl group, ethanediamide moiety, and 1,2-oxazole ring provides a rich structural framework that can be modified to optimize biological activity. Researchers have already begun exploring derivatives of this compound, seeking to enhance its potency and selectivity for specific targets. These efforts are part of a broader trend in medicinal chemistry where structurally diverse compounds are screened for their therapeutic potential.

The synthesis of N'-cycloheptyl-N-(1,2-oxazol-3-yl)ethanediamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis allow for the efficient preparation of intricate heterocyclic compounds like this one. These advancements have not only facilitated the production of N'-cyclohefty-N-(1,2-oxtzol--3-y]etnediarnidt but also enabled researchers to explore its analogs with varying substituents.

In terms of biological activity, preliminary data suggest that N'-cyclohefty-N-(1Z-oxtzol--3-y]etnediarnidt may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, studies have indicated that oxazole derivatives can interfere with bacterial cell wall synthesis by inhibiting enzymes such as penicillin-binding proteins (PBPs). While more research is needed to fully elucidate the mechanisms of action for this compound, these findings are encouraging and warrant further investigation.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug discovery. N'-cyclohefty-N-(12-oxtzol--3-y]etnediarnidt, with its unique combination of functional groups, represents an excellent example of how structural diversity can lead to novel therapeutic opportunities. By exploring its biological activities and optimizing its properties through chemical modification, researchers may uncover new treatments for various diseases.

In conclusion,N'-'cyclohefty-N-(12-oxtzol--3-y]etnediarnidt (CAS No.941998-S4-S5),isatrulypromisingcompoundwithpotentialbiologicalactivitiesandstructuraldiversitythatmakesitattractiveforpharmaceuticalresearch.Numerousstudieshavebeguntoelucidateitspropertiesandmechanismsofaction,andfurtherinvestigationisexpectedtoyieldvaluableinsightsintoitstherapeuticpotential.Forthoseworkinginthechemicalbiologyanddrugdiscoveryfields,N'-'cyclohefty-N-(12-oxtzol--3-y]etnediarnidtrepresentsanexcitingopportunitytoexplorenewavenuesinmedicinalchemistry.